4-[(4-methoxyphenyl)sulfonyl]-7-methyl-N-(4-methylphenyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide

• Molecular Formula: C24H24N2O5S
• Molecular Weight: 452.5 g/mol
• IUPAC Name: 4-(4-methoxyphenyl)sulfonyl-7-methyl-N-(4-methylphenyl)-2,3-dihydro-1,4-benzoxazine-2-carboxamide
• InChI: InChI=1S/C24H24N2O5S/c1-16-4-7-18(8-5-16)25-24(27)23-15-26(21-13-6-17(2)14-22(21)31-23)32(28,29)20-11-9-19(30-3)10-12-20/h4-14,23H,15H2,1-3H3,(H,25,27)
• InChI Key: REPDWRMLTXULSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2CN(C3=C(O2)C=C(C=C3)C)S(=O)(=O)C4=CC=C(C=C4)OC

Description

4-(4-Methoxybenzenesulfonyl)-7-methyl-N-(4-methylphenyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide is a complex organic compound that belongs to the class of benzoxazines This compound is characterized by the presence of a benzoxazine ring, a sulfonyl group, and a carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-methoxybenzenesulfonyl)-7-methyl-N-(4-methylphenyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide typically involves multiple steps. One common method includes the following steps:

Formation of the Benzoxazine Ring: This step involves the reaction of an appropriate phenol derivative with formaldehyde and an amine under acidic or basic conditions to form the benzoxazine ring.

Introduction of the Sulfonyl Group: The sulfonyl group can be introduced by reacting the benzoxazine intermediate with 4-methoxybenzenesulfonyl chloride in the presence of a base such as triethylamine.

Formation of the Carboxamide Group: The final step involves the reaction of the sulfonylated benzoxazine with an appropriate amine to form the carboxamide group.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-(4-Methoxybenzenesulfonyl)-7-methyl-N-(4-methylphenyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the sulfonyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of the corresponding amine or alcohol.

Substitution: Formation of sulfonamide derivatives.

Scientific Research Applications

4-(4-Methoxybenzenesulfonyl)-7-methyl-N-(4-methylphenyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 4-(4-methoxybenzenesulfonyl)-7-methyl-N-(4-methylphenyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide involves its interaction with specific molecular targets. The sulfonyl group can form strong interactions with amino acid residues in enzymes or receptors, leading to inhibition or modulation of their activity. The benzoxazine ring can also interact with hydrophobic pockets in proteins, enhancing binding affinity.

Comparison with Similar Compounds

Similar Compounds

4-Methoxybenzenesulfonamide: Similar in structure but lacks the benzoxazine ring and carboxamide group.

4-Methylbenzenesulfonamide: Similar in structure but lacks the methoxy group and benzoxazine ring.

N-(4-Methylphenyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide: Similar in structure but lacks the sulfonyl group.

Uniqueness

4-(4-Methoxybenzenesulfonyl)-7-methyl-N-(4-methylphenyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide is unique due to the combination of the benzoxazine ring, sulfonyl group, and carboxamide group. This unique structure imparts specific chemical and biological properties that are not observed in similar compounds.